Cas no 36873-45-7 (4-Pentenoic acid,2-formyl-, ethyl ester)

• Product Name: 4-Pentenoic acid,2-formyl-, ethyl ester
• CAS No: 36873-45-7
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 315176
• PubChem ID: 3015869
• Update Time: 2025-04-19

4-Pentenoic acid,2-formyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid,2-formyl-, ethyl ester
• ethyl 2-formylpent-4-enoate
• Ethyl 2-formylpent-4-en-1-oate
• DTXSID60958073
• NS00057462
• EINECS 253-246-8
• 36873-45-7

• Inchi： 1S/C8H12O3/c1-3-5-7(6-9)8(10)11-4-2/h3,6-7H,1,4-5H2,2H3
• InChI Key： YUPFMQXKQATEPA-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C=O)CC=C)=O

Computed Properties

• Exact Mass: 156.07866
• Monoisotopic Mass: 156.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 0.995
• Boiling Point: 191.1°Cat760mmHg
• Flash Point: 71.1°C
• Refractive Index: 1.432
• PSA: 43.37